Cas no 920391-86-2 (N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide
• CAS No: 920391-86-2
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5496019
• PubChem ID: 18588568
• Update Time: 2025-05-20

N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• F2879-2001
• N-(benzo[d]thiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide
• AKOS024473932
• CHEMBL5009041
• 920391-86-2
• N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide
• VU0503843-1

• Inchi： 1S/C21H21N3O2S/c25-19(23-21-22-17-8-4-5-9-18(17)27-21)20(26)24-12-10-16(11-13-24)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,22,23,25)
• InChI Key： ZTSSLPMVYXBNIB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C(N1CCC(CC2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 379.13544809g/mol
• Monoisotopic Mass: 379.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide

N-(1,3-Benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide: A Comprehensive Overview

The compound N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide, identified by the CAS number 920391-86-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen and sulfur atoms in its structure. The molecule's unique architecture makes it a subject of interest in fields such as pharmacology, materials science, and advanced chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide. Researchers have employed innovative strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline its production. These methods not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with contemporary green chemistry principles.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have demonstrated that N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide exhibits remarkable inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate key pathways involved in Alzheimer's disease progression. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological significance, this compound has shown versatility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics. Recent experiments have explored its use as a component in organic light-emitting diodes (OLEDs), where it demonstrates favorable charge transport characteristics. This dual functionality—simultaneously serving as a bioactive agent and an electronic material—positions it as a multifaceted molecule with broad utility.

The structural complexity of N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-2-oxoacetamide presents both challenges and opportunities for researchers. Its synthesis requires meticulous control over reaction conditions to ensure high yield and purity. However, once synthesized, the compound's stability and reactivity make it amenable to further functionalization. This adaptability is crucial for tailoring its properties to meet specific application requirements.

From an environmental standpoint, understanding the fate and behavior of this compound is essential for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways under various environmental conditions. These investigations are critical for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-(4-benzylpiperidin-1-yl)-l-l-l-l-l-l-l-l-l-oxoacetamide (CAS No. 920391–86–...) represents a cutting-edge molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is poised to make significant contributions to both scientific advancement and industrial innovation.